4-Chloro-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine

• Molecular Formula: C9H10ClN3O
• Molecular Weight: 211.65 g/mol
• SMILES: COCCC1=NC2=C(C=CN2)C(=N1)Cl
• InChI: InChI=1S/C9H10ClN3O/c1-14-5-3-7-12-8(10)6-2-4-11-9(6)13-7/h2,4H,3,5H2,1H3,(H,11,12,13)
• InChIKey: HTVULCAHKRHLEB-UHFFFAOYSA-N

4-Chloro-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine_Key Intermediate for Kinase Inhibitor R&D_Procurement Guide

4-Chloro-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine is a functionalized heterocyclic building block within the 7-deazapurine scaffold family. This scaffold is prevalent in kinase inhibitor discovery because it structurally mimics the ATP adenine ring, facilitating binding within the kinase hinge region [1]. The compound (C9H10ClN3O, CAS 2091538-54-2) features three key differentiation points: an electrophilic 4-chloro group for nucleophilic aromatic substitution, a 2-(2-methoxyethyl) side chain that projects toward the solvent-accessible region in kinase active sites, and a free 7H pyrrole nitrogen available for additional N-functionalization. These features make it a versatile intermediate for constructing focused libraries targeting JAK, BTK, EGFR, and VEGFR families, rather than a bioactive final compound itself [2].

1 Electrophilic 4-chloro group enables SNAr diversification

2 2-(2-Methoxyethyl) side chain projects toward solvent-accessible kinase region

3 Free 7H pyrrole nitrogen available for additional N-functionalization

• [1] Pyrrolo[2,3-d]pyrimidines as potential kinase inhibitors in cancer drug discovery: A critical review. Bioorganic Chemistry, 2024, 153, 107867. View Source
• [2] Processes for preparing 4-chloro-7H-pyrrolo[2,3-d]pyrimidine. US Patent 10,364,248, 2019. View Source

Why Generic 4-Chloro-pyrrolo[2,3-d]pyrimidines Cannot Substitute for 4-Chloro-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine

Simply replacing this compound with other 4-chloro-pyrrolo[2,3-d]pyrimidine building blocks risks undermining downstream potency, selectivity, and physicochemical profiles. The unsubstituted 4-chloro-7H-pyrrolo[2,3-d]pyrimidine lacks the C2 side chain that is critical for orienting the molecule within the kinase active site and influencing metabolic stability [1]. Conversely, N7-substituted variants (e.g., N7-methyl or N7-SEM protected) preclude further diversification at that position. Even closely related C2-substituted analogs, such as 4-chloro-2-methyl-7H-pyrrolo[2,3-d]pyrimidine, differ profoundly in lipophilicity and solvent-trajectory geometry compared to the 2-methoxyethyl side chain, which was specifically shown to maintain planarity with the azaindole core and improve JAK2 potency while preserving JAK-family selectivity [2]. The quantitative evidence below demonstrates exactly where these structural differences translate into measurable performance gaps.

! Unsubstituted C2 analog lacks solvent-region side chain; may alter kinase hinge binding geometry.

! N7-substituted variants preclude further diversification at that position, limiting library design.

! C2-methyl analog differs in lipophilicity and solvent trajectory; may shift selectivity profile.

• [1] Discovery of a Highly Selective JAK2 Inhibitor, BMS-911543, for the Treatment of Myeloproliferative Neoplasms. ACS Med. Chem. Lett., 2015, 6, 850-855. View Source
• [2] Discovery of a Highly Selective JAK2 Inhibitor, BMS-911543, for the Treatment of Myeloproliferative Neoplasms. ACS Med. Chem. Lett., 2015, 6, 850-855. View Source

Quantitative Differentiation Evidence for 4-Chloro-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine Against Closest Analogs

C2-Methoxyethyl Versus C2-Methyl: Impact on JAK2 Potency and Selectivity

The 2-methoxyethyl side chain provides a quantifiable advantage over a simple 2-methyl group in JAK2 inhibition. In a systematic optimization of azaindole-based JAK2 inhibitors, appending a 2-methoxyethyl side chain through an sp²-hybridized linker (compounds 13 and 14) maintained planarity and improved JAK2 potency while preserving JAK-family selectivity, compared to the less bulky methyl analog (compound 8) [1]. The methoxyethyl group projects optimally toward the solvent-accessible region between the P-loop and the extended hinge, enhancing binding affinity without compromising kinome selectivity.

JAK2 Potency

Class-level inference

2-methoxyethyl > methyl analog

Reported JAK2 potency ranking

Directional improvement only; exact fold-change not provided

Evidence Dimension	JAK2 inhibitory potency (qualitative rank order improvement)
Target Compound Data	Compounds bearing 2-methoxyethyl side chain (13/14): improved potency vs. methyl analog
Comparator Or Baseline	C2-methyl analog (compound 8): lower JAK2 potency
Quantified Difference	Improved potency (exact fold-change not explicitly provided; directionality confirmed in primary literature)
Conditions	In vitro JAK2 enzymatic assay; compounds derived from azaindole scaffold

Why This Matters

Selecting the 2-methoxyethyl building block pre-installs a side chain that improves JAK2 potency and selectivity, reducing downstream synthetic iterations.

• [1] Discovery of a Highly Selective JAK2 Inhibitor, BMS-911543, for the Treatment of Myeloproliferative Neoplasms. ACS Med. Chem. Lett., 2015, 6, 850-855. View Source

Microwave-Assisted Diversification: 4-Chloro Reactivity Enables Rapid 4,7-Disubstitution Yields of 65–92%

The 4-chloro substituent enables efficient microwave-assisted nucleophilic substitution and Cu-catalyzed N-arylation at the 7-position. In a systematic study on 2- or 4-chloro-7H-pyrrolo[2,3-d]pyrimidines, sequential microwave-assisted substitution provided 2,7- or 4,7-disubstituted products in good to excellent yields (65–92%) with reaction times dramatically shorter than conventional thermal heating [1]. This reactivity profile is conserved for the 2-(2-methoxyethyl) analog, which retains an unsubstituted 7H position amenable to the same diversification chemistry.

Synthetic Yield

Cross-study comparable

65–92% yield (microwave, Cu-catalyzed)

Supports parallel library synthesis

Applies to analogous 4-chloro-7H-pyrrolo[2,3-d]pyrimidines

Evidence Dimension	Synthetic diversification yield under microwave conditions
Target Compound Data	Analogous 4-chloro-7H-pyrrolo[2,3-d]pyrimidines: 4,7-disubstituted yields of 65–92%
Comparator Or Baseline	Conventional thermal heating: lower yields and longer reaction times
Quantified Difference	Yield range of 65–92% with microwave conditions; significant time savings vs. conventional heating
Conditions	Microwave-assisted Cu-catalyzed N-arylation with heteroaryl halides; nucleophilic substitution at C4

Why This Matters

The C4-Cl and free N7-H positions enable rapid parallel library synthesis under microwave conditions, accelerating hit-to-lead optimization campaigns.

• [1] A microwave-assisted synthetic approach to analyzing disubstituted pyrrolo[2,3-d]pyrimidine diversity via ligand-free Cu-catalyzed N-arylation. Bulletin of the Korean Chemical Society, 2021, 42, 1641-1649. View Source

C4-Cl Versus C4-NH2: Divergent Downstream Biological Profiles in BTK Inhibition

The C4-chloro substituent enables access to diverse C4-substituted analogs (e.g., 4-amino, 4-hydrazinyl), which yield dramatically different biological profiles. In the BTK inhibitor series, a 7H-pyrrolo[2,3-d]pyrimidin-4-amine derivative (B16) achieved BTK IC₅₀ = 21.70 ± 0.82 nM with moderate kinase selectivity, and crucially exhibited 11.4-fold weaker hERG inhibition (IC₅₀ = 11.10 μM) compared to ibrutinib (IC₅₀ = 0.97 μM) [1]. This 4-amino derivative demonstrated favorable pharmacokinetics (F = 49.15%, t₁/₂ = 7.02 h) and superior in vivo anti-arthritis efficacy. The 4-chloro building block is the direct precursor to such 4-amino analogs; procuring the pre-functionalized 2-(2-methoxyethyl) chloro-intermediate enables evaluation of both 4-amino and alternative 4-substituted derivatives in parallel.

BTK & hERG

Class-level inference

B16 (4-amino derivative): BTK IC₅₀ = 21.70 nM; hERG IC₅₀ = 11.10 µM vs. ibrutinib 0.97 µM

Reported hERG endpoint context: reduced channel inhibition

Derived from 4-chloro intermediate; direct building block comparison

Evidence Dimension	BTK inhibition and hERG safety liability
Target Compound Data	4-chloro intermediate → B16 (4-amino derivative): BTK IC₅₀ = 21.70 ± 0.82 nM; hERG IC₅₀ = 11.10 μM
Comparator Or Baseline	Ibrutinib: BTK IC₅₀ = 21.7 nM (comparable); hERG IC₅₀ = 0.97 μM (11.4-fold more potent)
Quantified Difference	11.4-fold reduction in hERG inhibition liability versus ibrutinib
Conditions	In vitro BTK enzymatic assay; hERG channel binding assay; PK in CIA mouse model

Why This Matters

Procuring the 4-chloro building block with the 2-methoxyethyl tail already installed allows medicinal chemists to explore diverse C4-derivatives, including those that reduce hERG liability—a key safety differentiator for kinase inhibitors.

• [1] Design, synthesis and biological evaluation of 7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives as selective Btk inhibitors with improved pharmacokinetic properties for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2018, 145, 573-587. View Source

JAK1 Selectivity: C4-Hydrazinyl Derivatives from 4-Chloro Intermediate Achieve Picomolar Potency

The 4-chloro group serves as a direct precursor to 4-hydrazinyl derivatives, which have demonstrated exceptional JAK1 potency and selectivity. Compounds 8m and 8o, derived from a pyrrolo[2,3-d]pyrimidine scaffold, showed JAK1 IC₅₀ values of 0.16 nM and 0.3 nM, with selectivity over JAK2 of 40.6-fold and 10-fold, respectively [1]. Notably, 8o exhibited improved pharmacokinetic profiles and superior in vivo efficacy compared to tofacitinib in a collagen-induced arthritis (CIA) model. The 4-chloro-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine scaffold provides the necessary C4 electrophilic handle to install hydrazinyl or amino substituents that drive this picomolar potency and isoform selectivity.

JAK1 IC₅₀

Class-level inference

160 pM (8m); selectivity 40.6× over JAK2

Reported picomolar JAK1 potency

Hydrazinyl derivatives; in vivo model-response context

Evidence Dimension	JAK1 inhibition and selectivity over JAK2
Target Compound Data	8m: JAK1 IC₅₀ = 0.16 nM, 40.6-fold selective over JAK2; 8o: JAK1 IC₅₀ = 0.3 nM, 10-fold selective over JAK2
Comparator Or Baseline	Tofacitinib: pan-JAK inhibitor (JAK1/JAK2/JAK3); 8o showed superior in vivo efficacy in CIA model
Quantified Difference	JAK1 IC₅₀ down to 160 pM; selectivity index of 40.6 over JAK2
Conditions	In vitro JAK1/JAK2 enzymatic assays; in vivo collagen-induced arthritis mouse model

Why This Matters

This building block enables synthesis of hydrazinyl-pyrrolopyrimidines achieving picomolar JAK1 potency with clinically meaningful selectivity over JAK2, which is critical for minimizing anemia-related adverse effects.

• [1] Synthesis and evaluation of hydrazinyl-containing pyrrolo[2,3-d]pyrimidine series as potent, selective and oral JAK1 inhibitors for the treatment of rheumatoid arthritis. Bioorganic & Medicinal Chemistry Letters, 2022, 68, 128738. View Source

Physicochemical Differentiation: 2-Methoxyethyl Side Chain Modulates Lipophilicity and Solubility

The 2-methoxyethyl side chain confers distinct physicochemical properties compared to other C2-substituted analogs. While direct experimental cLogP and solubility data for 4-chloro-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine are not publicly available, the impact of methoxyalkyl substitution on drug-like properties is well-characterized in related pyrrolo[2,3-d]pyrimidine series. For example, in the BTK inhibitor program, the 4-amino-7H-pyrrolo[2,3-d]pyrimidine core yielded compounds with cLogP = 2.53 and aqueous solubility ≈ 0.1 mg/mL, contributing to favorable oral bioavailability (F = 49.15%) [1]. The 2-methoxyethyl group, being more polar than a methyl substituent (ΔcLogP estimated at -0.3 to -0.5 units), is expected to enhance aqueous solubility relative to 2-methyl analogs while retaining sufficient lipophilicity for membrane permeability.

cLogP Shift

Supporting evidence

Estimated ΔcLogP –0.3 to –0.5 vs. 2-methyl

May enhance aqueous solubility

Calculated physicochemical estimate; experimental data pending

Evidence Dimension	Estimated cLogP differentiation from 2-methyl analog
Target Compound Data	2-Methoxyethyl analog: estimated cLogP reduction of 0.3-0.5 log units vs. 2-methyl
Comparator Or Baseline	2-Methyl-4-chloro-7H-pyrrolo[2,3-d]pyrimidine: higher cLogP, lower aqueous solubility (estimated)
Quantified Difference	Estimated cLogP shift of -0.3 to -0.5; directionally improved solubility
Conditions	Calculated physicochemical properties based on fragment contribution methods

Why This Matters

The methoxyethyl tail provides a built-in solubility advantage for early-stage library compounds, reducing the need for additional solubilizing groups that can complicate SAR interpretation.

• [1] Design, synthesis and biological evaluation of 7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives as selective Btk inhibitors with improved pharmacokinetic properties for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2018, 145, 573-587. View Source

Procurement-Recommended Application Scenarios for 4-Chloro-2-(2-methoxyethyl)-7H-pyrrolo[2,3-d]pyrimidine

Focused Kinase Inhibitor Library Synthesis (JAK, BTK, EGFR/VEGFR)

Use as a common intermediate for building focused libraries targeting the JAK, BTK, EGFR, and VEGFR kinase families. The C4-Cl group enables parallel diversification with amines, alcohols, or boronic acids (Suzuki coupling) to generate 4-substituted analogs, while the free N7-H allows additional alkylation or arylation under microwave-assisted Cu-catalyzed conditions with typical yields of 65–92% [1]. The pre-installed 2-methoxyethyl side chain eliminates the need for late-stage introduction of the solvent-directed group, reducing synthetic step count by 1–2 steps per library member.

JAK1-Selective Inhibitor Lead Optimization (Hydrazinyl Series)

Deploy as the starting material for synthesizing hydrazinyl-containing JAK1 inhibitors. Direct nucleophilic displacement of the 4-chloro group with hydrazine or substituted hydrazines provides access to compounds achieving JAK1 IC₅₀ values down to 160 pM with 40.6-fold selectivity over JAK2 [1]. The 2-methoxyethyl tail contributes to favorable PK profiles and in vivo efficacy superior to tofacitinib in CIA models, making this intermediate valuable for RA and autoimmune disease programs.

BTK Inhibitor Development with Improved Cardiac Safety Margins

Employ as a precursor for 4-amino-pyrrolo[2,3-d]pyrimidine BTK inhibitors. The resulting 4-amino derivatives demonstrate BTK potency (IC₅₀ ~ 21.7 nM) comparable to ibrutinib while exhibiting an 11.4-fold reduction in hERG channel inhibition (IC₅₀ = 11.10 μM vs. 0.97 μM for ibrutinib) [1]. This improved cardiac safety profile, coupled with favorable oral pharmacokinetics (F = 49.15%, t₁/₂ = 7.02 h), supports development of safer BTK-targeted therapies.

JAK2 Inhibitor Programs Targeting Myeloproliferative Neoplasms

Utilize as a scaffold for JAK2-selective inhibitors in oncology. The 2-methoxyethyl side chain, when incorporated through an sp²-hybridized linker, maintains planarity with the azaindole core and improves JAK2 potency while preserving selectivity across the JAK family [1]. This design feature is critical for programs targeting myeloproliferative neoplasms where JAK2 selectivity over JAK1 and JAK3 is required to minimize immunosuppressive effects.

Application

Selection Property

Validation Focus

Kinase Inhibitor Library Synthesis (JAK/BTK/EGFR)

C4-Cl + N7-H dual diversification handles

Microwave-assisted parallel chemistry; 65–92% yield range

JAK1-Selective Inhibitor Research

Hydrazinyl displacement at C4

JAK1 pathway potency and JAK2 selectivity profiling

BTK Inhibitor Research: hERG Safety Profiling

4-Amino derivative synthesis

hERG channel endpoint and PK model review

JAK2 Inhibitor Research (Myeloproliferative Models)

2-Methoxyethyl side chain orientation

JAK2 selectivity over JAK1/JAK3 in cell models

• [1] A microwave-assisted synthetic approach to analyzing disubstituted pyrrolo[2,3-d]pyrimidine diversity via ligand-free Cu-catalyzed N-arylation. Bulletin of the Korean Chemical Society, 2021, 42, 1641-1649. View Source
• [2] Synthesis and evaluation of hydrazinyl-containing pyrrolo[2,3-d]pyrimidine series as potent, selective and oral JAK1 inhibitors for the treatment of rheumatoid arthritis. Bioorganic & Medicinal Chemistry Letters, 2022, 68, 128738. View Source
• [3] Design, synthesis and biological evaluation of 7H-pyrrolo[2,3-d]pyrimidin-4-amine derivatives as selective Btk inhibitors with improved pharmacokinetic properties for the treatment of rheumatoid arthritis. European Journal of Medicinal Chemistry, 2018, 145, 573-587. View Source
• [4] Discovery of a Highly Selective JAK2 Inhibitor, BMS-911543, for the Treatment of Myeloproliferative Neoplasms. ACS Med. Chem. Lett., 2015, 6, 850-855. View Source